endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid
Overview
Description
“endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid” is a unique chemical compound with the empirical formula C7H10O3 . It has a molecular weight of 142.15 . The compound contains a total of 21 bonds, including 11 non-Hydrogen bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 2 five-membered rings, 1 six-membered ring, 1 aliphatic carboxylic acid, 1 hydroxyl group, 1 aliphatic ether, and 2 Oxolanes .
Synthesis Analysis
The synthesis of 7-oxanorbornanes, a group to which our compound belongs, is commonly achieved through the Diels–Alder reaction of furans with olefinic or acetylenic dienophiles . Several 7-oxanorbornane derivatives can be prepared enantiomerically enriched readily . They are extremely useful chirons for the total asymmetric synthesis of all kinds of natural products and bioactive compounds such as rare sugars and analogues, monosaccharides, and disaccharide mimetics .Molecular Structure Analysis
The molecular structure of “endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid” is characterized by its bicyclic structure, which includes two oxolane rings . The SMILES string representation of the molecule isO=C(O)[C@H]1[C@@H]2OC@@HC1 . Chemical Reactions Analysis
7-oxanorbornanes, including our compound, can generate useful polymers upon oxa ring openings . In addition, 2-methylidene-7-oxanorbornane has been used in radical-induced alkene polymerizations . There are several methods for the C–O and C–C bond cleavage of 7-oxanorbornanes .Scientific Research Applications
Atmospheric Science and Climate Modeling
Overview: Artificial Intelligence (AI) plays a significant role in atmospheric science. While not directly related to this compound, it’s worth mentioning.
Applications:- AI in Climate Modeling : AI algorithms analyze large datasets, improve climate models, and predict atmospheric phenomena. Researchers use AI to enhance our understanding of Earth’s climate system .
Mechanism of Action
Target of Action
Endo-7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid is a complex organic compound with potential biological activity Similar compounds have been found to inhibit protein phosphatases , suggesting that this could be a potential target.
Mode of Action
The mode of action of endo-7-Oxabicyclo(22It’s suggested that both the 7-oxa ethereal bridge and the endo-dicarboxylic anhydride unit are necessary for a good inhibition of protein phosphatases . This implies that the compound may interact with its targets by binding to the active site of the enzyme, thereby inhibiting its function.
Biochemical Pathways
The specific biochemical pathways affected by endo-7-Oxabicyclo(22Given its potential inhibitory effect on protein phosphatases , it may impact pathways regulated by these enzymes. Protein phosphatases play a crucial role in many cellular processes, including cell growth and division, gene expression, and signal transduction.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of endo-7-Oxabicyclo(22The compound’s bicyclic structure could potentially influence its bioavailability . Bicyclic compounds are often more resistant to metabolic breakdown, which could enhance their bioavailability and duration of action.
Result of Action
The specific molecular and cellular effects of endo-7-Oxabicyclo(22Inhibition of protein phosphatases could potentially disrupt normal cellular processes, leading to various downstream effects depending on the specific phosphatase and pathway involved .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of endo-7-Oxabicyclo(22Factors such as ph can influence the stability and activity of many compounds
properties
IUPAC Name |
(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O3/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2,(H,8,9)/t4-,5-,6+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYLYISCHTFVYHN-HCWXCVPCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CC1O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2[C@H](C[C@H]1O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
38263-55-7, 38263-56-8 |
Source
|
| Record name | 7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid, endo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038263557 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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